3,4-dimethyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19N3O2S/c1-13-5-6-15(12-14(13)2)19(24)20-9-10-22-18(23)8-7-16(21-22)17-4-3-11-25-17/h3-8,11-12H,9-10H2,1-2H3,(H,20,24)
• InChI Key: DZQDEDNFIKSUEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

3,4-dimethyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in various research applications due to its unique properties and potential benefits.

Scientific Research Applications

• Antiproliferative Activity : A study by Ilić et al. (2011) explored derivatives of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy and found that while they lost thrombin inhibitory and fibrinogen receptor antagonistic activities inherent to benzamidine compounds, they exhibited the capability to inhibit the proliferation of endothelial and tumor cells (Ilić et al., 2011).

• Crystal Structure Analysis : Kumar et al. (2016) conducted a study on a related compound involving thiophene, which focused on crystal structure analysis. This research is crucial for understanding the molecular configuration and potential applications in materials science (Kumar et al., 2016).

• Molecular Docking and Screening : Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, starting from a compound similar to our subject compound. They conducted in silico molecular docking screenings towards GlcN-6-P synthase, revealing moderate to good binding energies. Additionally, the synthesized compounds exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).

• Antimicrobial Studies : Tayade et al. (2012) explored the synthesis of heterocyclic compounds including thiocarbamidophenyl and benzamido derivatives, which have shown significance in pharmaceutical and medicinal chemistry. This study provides insight into the potential antimicrobial applications of compounds similar to our subject compound (Tayade et al., 2012).

• Synthesis of Polyazaheterocyclic Compounds : A study by Adembri et al. (1974) involved the synthesis of compounds like diethyl pyridazine-4,5-dicarboxylate and its derivatives. Such research is essential for the development of new pharmaceuticals and materials (Adembri et al., 1974).

• Anticancer Agent Synthesis : Abu‐Hashem and Aly (2017) synthesized a series of novel substituted 2,4-dimethyl-benzo[f][1,3,5] triazepine derivatives, demonstrating the potential use of similar compounds in developing anticancer agents (Abu‐Hashem & Aly, 2017).

• Development of VEGFR Inhibitor : Scott et al. (2006) described the synthesis of a compound involving a thiophenol alkylation/cyclization protocol, highlighting the potential for developing vascular endothelial growth factor receptor (VEGFR) inhibitors, which are important in cancer treatment (Scott et al., 2006).